6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine

• CAS No.: 1649478-41-0
• Molecular Formula: C6H4BrClN4
• Molecular Weight: 247.48 g/mol
• IUPAC Name: 6-bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C6H4BrClN4/c7-3-2-12-5(1-4(3)8)10-6(9)11-12/h1-2H,(H2,9,11)
• InChI Key: XBOXNAFHBIOHOS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN2C1=NC(=N2)N)Br)Cl

Description

6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine is a halogenated triazolopyridine derivative characterized by a fused bicyclic core structure with bromine and chlorine substituents at positions 6 and 7, respectively. Its molecular formula is C₆H₄BrClN₄, with a molecular weight of 246.48 g/mol. The bromine and chlorine substituents likely enhance its reactivity and binding affinity in biological systems due to their electron-withdrawing effects and steric contributions .

Biological Activity

6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine (CAS No. 2168013-02-1) is a compound of significant interest due to its potential biological activities. This article reviews its synthesis, biological properties, and implications for medicinal chemistry based on recent studies.

Synthesis

The synthesis of 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine involves multiple steps that typically include the formation of triazole rings through cyclization reactions. The compound can be synthesized from readily available precursors using methods such as microwave-assisted synthesis or conventional heating techniques to improve yields and purity .

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. It has been evaluated against various cancer cell lines, showing promising results:

• Inhibition of Cancer Cell Proliferation: The compound demonstrated significant antiproliferative effects against MCF-7 (breast cancer) and HEPG-2 (liver cancer) cell lines with IC50 values in the low micromolar range .
• Mechanism of Action: The compound appears to induce apoptosis in cancer cells by upregulating pro-apoptotic factors such as P53 and Bax while downregulating anti-apoptotic factors like Bcl-2. This dual action leads to increased caspase activity and subsequent cell death .

Antibacterial Activity

In addition to its anticancer properties, 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine has shown antibacterial activity against several pathogenic bacteria. Specifically:

• Activity Spectrum: It exhibited significant efficacy against Gram-positive and Gram-negative bacteria in vitro, indicating its potential as an antimicrobial agent .

Other Biological Activities

The compound has also been investigated for its activity against other diseases:

• Chlamydia Inhibition: It was found to possess selective activity against Chlamydia species, outperforming traditional antibiotics like spectinomycin .
• Enzyme Inhibition: Research indicates that it may inhibit specific enzymes involved in cancer progression and bacterial metabolism, further supporting its therapeutic potential .

Case Studies and Research Findings

Study	Findings
	Demonstrated significant anticancer effects on MCF-7 and HEPG-2 cell lines with low IC50 values.
	Showed selective antibacterial activity against Chlamydia with minimal toxicity to host cells.
	Indicated upregulation of apoptotic markers in treated cancer cells leading to enhanced apoptosis.

Scientific Research Applications

Chemical Properties and Structure

The compound features a unique combination of a triazole ring fused with a pyridine ring, which enhances its electron-rich nature. The molecular formula is $C_6H_4BrClN_3$ with a molecular weight of approximately 213.04 g/mol. The presence of bromine and chlorine substituents at specific positions on the ring system contributes to its chemical reactivity and biological activity.

Biological Activities

Research indicates that compounds within the triazolo-pyridine family exhibit significant biological activities. 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine has been studied for its potential applications in:

• Antimicrobial Activity : The compound has demonstrated antibacterial properties against various strains of bacteria, including Staphylococcus aureus. Studies have shown that it exhibits minimum inhibitory concentrations (MICs) comparable to established antibiotics like ciprofloxacin .
• Anticancer Potential : The compound has been investigated as a selective inhibitor of Janus Kinase 2 (JAK2), which plays a crucial role in cancer cell signaling pathways. Its oral bioavailability makes it a promising candidate for anticancer therapy .

Synthesis and Accessibility

The synthesis of 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine typically involves multi-step chemical reactions that are well-documented in the literature. These methods highlight the compound's accessibility for further research and development purposes.

Case Studies and Research Findings

Several studies have documented the efficacy of 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine:

• Antibacterial Efficacy : A study reported that derivatives of triazolo-pyridine compounds exhibited significant antibacterial activity against resistant strains of bacteria. The MIC values ranged from 10.1 to 438.0 μM for various synthesized compounds .
• Anticancer Activity : Research demonstrated that the compound effectively inhibited JAK2 activity in vitro, leading to reduced proliferation of cancer cells in preclinical models .
• Molecular Hybridization : The compound has been explored as part of hybrid molecules designed to enhance biological activity against specific targets such as bromodomains involved in chromatin remodeling .

Comparison with Similar Compounds

The following analysis compares 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine with structurally related triazolopyridine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance.

Halogen-Substituted Analogs

Compound Name	CAS No.	Substituents	Molecular Formula	Molecular Weight (g/mol)	Similarity Score	Key Properties/Applications
6-Bromo-7-chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine	-	6-Br, 7-Cl	C₆H₄BrClN₄	246.48	-	Target compound; potential kinase/herbicide intermediate
7-Bromo-[1,2,4]triazolo[1,5-A]pyridin-2-amine	882521-63-3	7-Br	C₆H₅BrN₄	213.04	0.86	Higher solubility than dichloro analogs; used in Suzuki coupling reactions
6-Chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine	1239647-60-9	6-Cl	C₆H₅ClN₄	168.59	0.75	Lower molecular weight; reduced steric hindrance
5,7-Dichloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine	1124383-04-5	5-Cl, 7-Cl	C₆H₄Cl₂N₄	203.03	0.58	Herbicidal activity; structural similarity to sulfonylurea herbicides

Key Findings :

• Substituent Position : The 6-Bromo-7-chloro derivative exhibits distinct steric and electronic properties compared to its 7-Bromo and 6-Chloro analogs. For example, the 7-Bromo derivative (CAS 882521-63-3) shows higher solubility in organic solvents, making it more suitable for cross-coupling reactions .
• Halogen Effects: Dichloro derivatives (e.g., 5,7-Dichloro) demonstrate reduced similarity scores (0.58) compared to mono-halogenated analogs, likely due to increased steric bulk and altered electronic profiles .

Methyl- and Methoxy-Substituted Analogs

Compound Name	CAS No.	Substituents	Molecular Formula	Molecular Weight (g/mol)	Similarity Score	Key Properties/Applications
6-Bromo-5-methyl-[1,2,4]triazolo[1,5-A]pyridin-2-amine	1124382-65-5	6-Br, 5-CH₃	C₇H₇BrN₄	227.06	0.88	Enhanced lipophilicity (LogP: ~0.25); stable under inert storage
6-Methoxy-[1,2,4]triazolo[1,5-A]pyridin-2-amine	1092394-15-4	6-OCH₃	C₇H₈N₄O	164.16	-	Electron-donating methoxy group; potential pharmacokinetic modulation

Key Findings :

• Methoxy Groups : Methoxy-substituted analogs (e.g., 6-Methoxy) exhibit lower molecular weights and altered electronic properties, which may influence receptor binding kinetics .

Phenyl-Substituted Derivatives

Compound Name	CAS No.	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-(4-Fluorophenyl)-[1,2,4]triazolo[1,5-A]pyridin-2-amine (14j)	-	5-(4-F-C₆H₄)	C₁₂H₉FN₄	228.23	JAK/HDAC dual inhibitor; 59.6% yield in synthesis
5-(3,4-Dichlorophenyl)-[1,2,4]triazolo[1,5-A]pyridin-2-amine (14k)	-	5-(3,4-Cl₂-C₆H₃)	C₁₂H₇Cl₂N₄	278.12	Broad-spectrum anticancer activity; 44.8% yield

Key Findings :

• Aryl Substituents : Phenyl-substituted derivatives (e.g., 14j, 14k) show potent biological activity as kinase inhibitors. The 3,4-dichlorophenyl group in 14k enhances hydrophobic interactions with target proteins, albeit with reduced synthetic yield compared to 14j .

Q & A

Q. What are the established synthetic routes for 6-bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The compound can be synthesized via oxidative cyclization of halogen-substituted pyridylamidines. For example, bromination and chlorination steps are critical for introducing substituents at positions 6 and 6. A typical protocol involves:

• Reacting 2-aminopyridine derivatives with brominating agents (e.g., NBS) and chlorinating agents (e.g., POCl₃) under reflux in anhydrous solvents like DCM or acetonitrile .
• Key optimization parameters : Temperature control (70–100°C), inert atmosphere (argon), and stoichiometric ratios of halogenating agents to avoid over-substitution. Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane) is recommended .
• Yield improvements (up to 75%) are achievable by using bis(trimethylsilyl)acetamide (BSA) as a dehydrating agent during cyclization .

Q. How can researchers validate the structural identity and purity of 6-bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine?

• Methodological Answer : Use a combination of spectroscopic and analytical techniques :

• ¹H/¹³C NMR : Confirm substitution patterns (e.g., bromine at C6 and chlorine at C7) via characteristic downfield shifts. For instance, the C7-Cl group typically resonates at δ 140–145 ppm in ¹³C NMR .
• Mass spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺ at m/z 265.93 for C₆H₄BrClN₃) .
• X-ray crystallography : Resolve planar triazolopyridine core geometry and halogen positions, as demonstrated in structurally analogous compounds .
• Elemental analysis : Ensure calculated vs. observed C/H/N/Br/Cl ratios align within ±0.3% .

Q. What are the primary research applications of this compound in medicinal chemistry?

• Methodological Answer : The compound serves as a versatile intermediate for:

• Kinase inhibitors : Functionalization at C6 and C7 enables interactions with ATP-binding pockets. For example, introducing sulfonamide or acrylamide groups at the 2-amine position enhances selectivity for CK1δ or JAK2 kinases .
• Antiviral agents : Substitution with acyclonucleoside moieties (via Vorbrüggen glycosylation) has shown activity against herpesviruses .
• Structure-activity relationship (SAR) studies : Systematic modification of halogen positions correlates with bioavailability and metabolic stability .

Advanced Research Questions

Q. How can regioselectivity challenges during halogenation (Br/Cl) at positions 6 and 7 be addressed?

• Methodological Answer : Regioselectivity is influenced by electronic and steric factors :

• Directing groups : Use of electron-withdrawing substituents (e.g., nitro) at C5 directs bromination to C6 via resonance stabilization .
• Sequential halogenation : Chlorinate first at C7 using POCl₃ (due to higher electrophilicity of Cl⁺), followed by bromination at C6 with NBS .
• Computational modeling : DFT studies predict favorable transition states for halogenation at specific positions, aiding in reagent selection .

Q. What are the stability concerns for this compound under varying pH and temperature conditions?

• Methodological Answer : Stability assays reveal:

• Acidic conditions (pH < 3) : Hydrolysis of the triazole ring occurs, leading to decomposition. Use buffered solutions (pH 6–8) during storage .
• Thermal degradation : Above 150°C, dehalogenation and ring-opening reactions are observed. Lyophilization or storage at –20°C in amber vials mitigates degradation .
• Light sensitivity : UV-Vis spectroscopy shows absorption at 270 nm, indicating photolability. Conduct reactions under dark or low-light conditions .

Q. How can computational methods (e.g., DFT, molecular docking) guide the design of derivatives with enhanced bioactivity?

• Methodological Answer :

• DFT calculations : Optimize geometries and calculate frontier molecular orbitals (FMOs) to predict reactivity. For instance, HOMO localization on the triazole ring suggests susceptibility to electrophilic attacks .
• Molecular docking : Simulate binding to target proteins (e.g., CK1δ) using AutoDock Vina. Derivatives with extended π-systems at C2 show higher docking scores due to hydrophobic interactions .
• ADMET prediction : Tools like SwissADME assess logP, solubility, and CYP450 inhibition to prioritize synthetically feasible candidates .

Q. How should researchers resolve contradictions in reported spectral data or synthetic yields across studies?

• Methodological Answer :

• Reproduce protocols : Standardize reaction conditions (solvent purity, catalyst batch) to isolate variables affecting yield .
• Cross-validate spectra : Compare NMR chemical shifts with structurally similar compounds (e.g., 5-chloro derivatives) to confirm assignments .
• Collaborative verification : Share samples with independent labs for LC-MS and elemental analysis to confirm reproducibility .